Cas no 1270579-48-0 (tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate)

Tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate is a protected amine derivative featuring a quinoline moiety, commonly employed as an intermediate in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. The quinoline scaffold imparts potential biological activity, making this compound valuable for developing pharmacologically active molecules. Its well-defined structure and compatibility with standard coupling reactions enhance its utility in peptide and heterocycle synthesis. The compound’s purity and stability under inert conditions further support its use in high-precision applications, such as medicinal chemistry and material science.
tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate structure
1270579-48-0 structure
Product Name:tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate
CAS No:1270579-48-0
MF:C16H21N3O2
MW:287.356843709946
CID:6397452
PubChem ID:165620346
Update Time:2025-07-19

tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate
    • Carbamic acid, N-[2-amino-2-(4-quinolinyl)ethyl]-, 1,1-dimethylethyl ester
    • 1270579-48-0
    • EN300-1878581
    • tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
    • Inchi: 1S/C16H21N3O2/c1-16(2,3)21-15(20)19-10-13(17)11-8-9-18-14-7-5-4-6-12(11)14/h4-9,13H,10,17H2,1-3H3,(H,19,20)
    • InChI Key: NJJBTVLFFZDNAJ-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCC(N)C1C2C(N=CC=1)=CC=CC=2

Computed Properties

  • Exact Mass: 287.16337692g/mol
  • Monoisotopic Mass: 287.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 77.2Ų

Experimental Properties

  • Density: 1.154±0.06 g/cm3(Predicted)
  • Boiling Point: 478.9±40.0 °C(Predicted)
  • pka: 12.06±0.46(Predicted)

tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1878581-0.05g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
0.05g
$768.0 2023-09-18
Enamine
EN300-1878581-0.1g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
0.1g
$804.0 2023-09-18
Enamine
EN300-1878581-0.25g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
0.25g
$840.0 2023-09-18
Enamine
EN300-1878581-0.5g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
0.5g
$877.0 2023-09-18
Enamine
EN300-1878581-1.0g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
1g
$1272.0 2023-06-03
Enamine
EN300-1878581-2.5g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
2.5g
$1791.0 2023-09-18
Enamine
EN300-1878581-5.0g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
5g
$3687.0 2023-06-03
Enamine
EN300-1878581-10.0g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
10g
$5467.0 2023-06-03
Enamine
EN300-1878581-1g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
1g
$914.0 2023-09-18
Enamine
EN300-1878581-5g
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
1270579-48-0
5g
$2650.0 2023-09-18

Additional information on tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate

Exploring the Potential of tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate (CAS No: 1270579-48-0) in Biomedical Applications

The compound tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate (CAS No: 1270579-48-0) has garnered significant attention in the biomedical field due to its unique chemical structure and potential applications in drug delivery systems. This compound is a carbamate derivative, which belongs to a class of chemicals known for their versatility in pharmaceutical formulations.

Recent studies have highlighted the importance of quinolin-4-yl moieties in medicinal chemistry, as they exhibit promising pharmacological properties such as antimicrobial, anti-inflammatory, and anticancer activities. The presence of the tert-butyl group in this compound adds a layer of steric protection, which may enhance its stability and bioavailability.

Research into carbamate-based drugs has shown that they can be effectively utilized as prodrugs or controlled-release agents. The 2-amino-2-(quinolin-4-yl)ethyl group in this compound suggests a potential for targeted drug delivery, where the quinoline moiety could act as a directing group to specific tissues or cells.

Emerging studies have explored the biocompatibility and degradation profile of this compound. Its slow-release characteristics make it a candidate for sustained drug delivery systems, which are highly sought after in the treatment of chronic diseases such as arthritis or neurodegenerative disorders.

Furthermore, the quinolin-4-yl group has been implicated in phototoxicity studies, suggesting its potential role in photochemotherapy. This duality underscores the compound's multifaceted nature and its relevance to personalized medicine approaches.

Recent advancements in crystallography have provided insights into the molecular architecture of this compound, aiding in the design of more efficient drug delivery platforms. Its amino group functionality offers a platform for further functionalization, enabling the attachment of diverse pharmacophores or targeting ligands.

Preclinical trials have demonstrated that this compound exhibits low toxicity and high efficacy, making it a promising candidate for anticancer drug development. Its ability to form stable complexes with biological macromolecules suggests potential applications in gene therapy or immunotherapy.

In conclusion, the tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate (CAS No: 1270579-48-0) represents a cutting-edge compound with vast potential in biomedical research and therapeutic applications. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation drugs.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd